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Compound of Interest

Compound Name: Dihexyl L-aspartate

Cat. No.: B15157844

An In-depth Technical Guide to Dihexyl L-
aspartate

This technical guide provides a comprehensive overview of Dihexyl L-aspartate, including its
chemical identity, and relevant physicochemical properties, with a focus on data pertinent to
researchers, scientists, and professionals in drug development. Due to the limited availability of
specific experimental data for Dihexyl L-aspartate, this guide also includes information on
closely related aspartic acid esters and general methodologies for its synthesis and analysis.

Chemical Identity and Properties

While a specific CAS number for Dihexyl L-aspartate is not readily available in public
databases, its molecular formula can be determined from its structure as a diester of L-aspartic
acid.

Molecular Formula: C16H31NOa

Structure: Dihexyl L-aspartate consists of an L-aspartic acid backbone with the two carboxylic
acid groups esterified with hexyl alcohols.

Physicochemical Properties:

Quantitative data for Dihexyl L-aspartate is not extensively published. However, the properties
can be inferred from related compounds and the parent molecule, L-aspartic acid. The table
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below summarizes key properties of L-aspartic acid. The esterification with two hexyl groups is
expected to significantly decrease its melting point and solubility in water, while increasing its
lipophilicity.

Property Value (for L-aspartic acid) Reference
Molecular Weight 133.10 g/mol [1]
Melting Point 270 °C [1]
Water Solubility 5.39 g/L at 25 °C [1]
pKa (a-carboxyl) 1.99 [2]
pKa (side chain) 3.90 [2]
pKa (amino) 9.90 [2]

Experimental Protocols

Detailed experimental protocols for the synthesis of Dihexyl L-aspartate are not specifically
described in the available literature. However, a general method for the esterification of amino
acids can be adapted.

General Synthesis of Amino Acid Esters:

A common method for preparing amino acid esters involves the reaction of the amino acid with
an alcohol in the presence of an acid catalyst.

o Materials: L-aspartic acid, hexanol, strong acid catalyst (e.g., sulfuric acid, thionyl chloride),
and a suitable solvent (e.g., toluene).

e Procedure:

o A suspension of L-aspartic acid in an excess of hexanol and a suitable solvent is prepared
in a round-bottom flask.

o The acid catalyst is added dropwise to the mixture under cooling.
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o The reaction mixture is heated to reflux, and the water formed during the reaction is
removed, for example, by azeotropic distillation.

o The reaction progress is monitored by a suitable analytical technique (e.qg., thin-layer
chromatography).

o Upon completion, the reaction mixture is cooled, and the excess alcohol and solvent are
removed under reduced pressure.

o The crude product is then purified, typically by column chromatography.

Biological and Pharmacological Context

While specific biological activities of Dihexyl L-aspartate are not well-documented, L-aspartic
acid itself is a crucial molecule in various biological processes. It is a non-essential amino acid
that can be synthesized by the body and plays a role as a neurotransmitter.[3] The
esterification to Dihexyl L-aspartate would likely alter its biological properties, potentially
increasing its ability to cross cell membranes due to increased lipophilicity. This could make it a
candidate for prodrug strategies, where the ester groups are cleaved in vivo to release L-
aspartic acid.

Visualizations

To illustrate the concepts discussed, the following diagrams are provided.
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Synthesis Work-up & Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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